2,2-dimethyl-N-(2-iodo-4-methanesulfonylphenyl)propionamide

• Molecular Formula: C12H16INO3S
• Molecular Weight: 381.23 g/mol
• IUPAC Name: N-(2-iodo-4-methylsulfonylphenyl)-2,2-dimethylpropanamide
• InChI: InChI=1S/C12H16INO3S/c1-12(2,3)11(15)14-10-6-5-8(7-9(10)13)18(4,16)17/h5-7H,1-4H3,(H,14,15)
• InChI Key: BKGDQAPTZSIDDE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=C(C=C(C=C1)S(=O)(=O)C)I

Description

2,2-dimethyl-N-(2-iodo-4-methanesulfonylphenyl)propionamide is a useful research compound. Its molecular formula is C12H16INO3S and its molecular weight is 381.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,2-dimethyl-N-(2-iodo-4-methylthiophenyl)propionamide in a mixture of tetrahydrofuran/water mixture (2:1, 210 ml), OXONE (registered trademark) (22.0 mg) was added and the mixture was stirred at 15 to 30° C. for 2 hours. After completion of the reaction, the reaction solution was poured into a saturated aqueous sodium hydrogencarbonate solution, extracted with ethyl acetate, washed with a saturated aqueous NaCl solution, dried over anhydrous sodium sulfate, filtered and concentrated under reduced pressure. The resulting residue was recrystallized (ethyl acetate/n-hexane) to obtain 5.22 g of the desired product as a white crystal.